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Compound of Interest

Compound Name: Halauxifen

Cat. No.: B1672591

Application Notes and Protocols for the use of halauxifen-methyl, a synthetic auxin herbicide,
in no-till agricultural systems.

Halauxifen-methyl is a valuable tool for weed management in no-till farming, particularly for the
control of problematic broadleaf weeds, including glyphosate-resistant biotypes.[1][2] As a
Group 4 herbicide, it mimics the plant hormone auxin, leading to the disruption of various
growth processes in susceptible plants and ultimately causing plant death.[3][4] This document
provides detailed application notes and experimental protocols for researchers and scientists
working with halauxifen-methyl in no-till environments.

Application Notes

Halauxifen-methyl offers effective pre-plant burndown control of several key broadleaf weeds.
[5] It is particularly effective against glyphosate-resistant (GR) horseweed (Erigeron
canadensis) and common ragweed. However, for a broader spectrum of weed control, tank-
mixing with other herbicides is often necessary.

Key Considerations for Application:

o Application Timing: Halauxifen-methyl is primarily used as a pre-plant (PP) herbicide in no-
till corn and soybean production. Studies have shown that it can be applied safely close to
planting. Research indicates that the current application restrictions of 7 days pre-plant in
soybean and 5 days pre-plant in corn are conservative and could potentially be expanded.
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» Crop Tolerance: Soybean and corn exhibit good tolerance to pre-plant applications of
halauxifen-methyl at registered rates. While minor, transient phytotoxicity has been
observed in some cases, it typically does not impact crop stand or yield. However, post-
emergence applications in soybean can cause significant injury and yield reduction.

o Tank-Mixing: To enhance the weed control spectrum, halauxifen-methyl can be tank-mixed
with other herbicides such as 2,4-D, dicamba, and glyphosate. Following proper mixing order
and conducting a jar test is crucial to ensure compatibility and prevent application issues.

o Environmental Conditions: The degradation of halauxifen-methyl in the soil is influenced by
microbial activity. While some studies suggest lower temperatures generally increase crop
phytotoxicity to soil-residual herbicides, research on halauxifen-methyl has shown that
higher temperatures may accentuate its phytotoxic effects in certain conditions.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the efficacy and crop
safety of halauxifen-methyl in no-till systems.

Table 1: Efficacy of Halauxifen-Methyl on Glyphosate-Resistant (GR) Horseweed

Herbicide Application Rate (g GR Horseweed
Source(s)

Treatment ae ha™) Control (%)
Halauxifen-methyl 5 81
Halauxifen-methyl 10 90
Dicamba 280 80
2,4-D 560 49
Glyphosate 560 33
Halauxifen-methyl +

5+ 560 87-97
Glyphosate
Glufosinate 500 63-66

Table 2: Soybean and Corn Response to Pre-plant Applications of Halauxifen-Methyl

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://www.benchchem.com/product/b1672591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Halauxifen- .. .. .
Application Visible Yield
Crop methyl Rate L . Source(s)
. Timing Injury (%) Impact
(g a.i. ha™?)
14 DPP, 7 o
No significant
Soybean 5 DPP, 1 DPP, <10 )
reduction
5 DAS
14 DPP, 7 o
No significant
Soybean 10 DPP, 1 DPP, <10 ]
reduction
5 DAS
POST (VE- 53-63%
Soybean 5 67-87 ]
VC) decline
10 DPP, 5
DPP, 1 DPP,
Corn 5 <3 No effect
5 DAS, POST
(VE-V1)
10 DPP, 5
Corn 10 DPP, 1 DPP, <3 No effect
5 DAS
POST (VE- 10%
Corn 10 <3 )
V1) reduction

DPP = Days Pre-Plant; DAS = Days After Seeding; POST = Post-emergence; VE-VC =
Cotyledon to unifoliate stage; VE-V1 = Spike to one leaf stage.

Experimental Protocols

The following are generalized protocols for conducting efficacy and crop tolerance trials with

halauxifen-methyl in no-till systems, based on methodologies reported in the cited literature.

Protocol 1: Field Efficacy Trial for Weed Control

1. Objective: To evaluate the efficacy of halauxifen-methyl applied alone and in tank-mixtures

for the control of target weed species in a no-till system.
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2. Experimental Design:

+ Randomized complete block design with 3-4 replications.
o Plot size: e.g., 3 meters wide by 10 meters long.

3. Treatments:

» Untreated control.

» Halauxifen-methyl at various rates (e.g., 2.5, 5, and 10 g ae ha?).

» Tank-mixtures of halauxifen-methyl with other herbicides (e.g., glyphosate, 2,4-D, dicamba).
» Standard commercial herbicide programs for comparison.

4. Application:

o Apply herbicides using a calibrated research plot sprayer equipped with flat-fan nozzles.

e Spray volume: e.g., 150-200 L ha?.

» Record environmental conditions at the time of application (temperature, humidity, wind
speed, weed growth stage).

5. Data Collection:

o Visually assess percent weed control at specified intervals after treatment (e.g., 14, 28, and
56 days after treatment). Use a scale of 0% (no control) to 100% (complete control).

o Measure weed density (plants m=2) and biomass (g m~2) from a designated quadrat within
each plot.

6. Statistical Analysis:

e Analyze data using Analysis of Variance (ANOVA).
¢ Use a means separation test (e.g., Fisher's Protected LSD at p < 0.05) to compare treatment
means.

Protocol 2: Crop Tolerance Trial

1. Objective: To evaluate the tolerance of a specific crop (e.g., soybean or corn) to pre-plant
applications of halauxifen-methyl in a no-till system.

2. Experimental Design:
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e Randomized complete block design with 4 replications.
e Maintain plots weed-free throughout the growing season to isolate the effects of the
herbicide.

3. Treatments:

e Untreated control.

» Halauxifen-methyl at the registered rate (1x) and twice the registered rate (2x).

o Apply treatments at various pre-plant intervals (e.g., 28, 21, 14, 7, and 0 days before
planting).

4. Crop Management:

e Plant the crop using a no-till planter at the recommended seeding rate.
» Follow standard agronomic practices for the specific crop.

5. Data Collection:

e Visually assess crop injury (phytotoxicity) at regular intervals after planting (e.g., 7, 14, 21,
and 28 days after planting) on a scale of 0% (no injury) to 100% (plant death).

e Measure crop stand (plant population) and plant height at various growth stages.

o At crop maturity, harvest the center rows of each plot and determine the grain yield, adjusting
for moisture content.

6. Statistical Analysis:

» Analyze data using ANOVA.
e Separate treatment means using an appropriate statistical test (e.g., Tukey's HSD at p <
0.05).

Visualizations

The following diagrams illustrate the mode of action of halauxifen-methyl and a typical
experimental workflow for herbicide evaluation.
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Halauxifen-methyl mode of action signaling pathway.
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General workflow for herbicide efficacy and tolerance trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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